Cas no 872495-89-1 (3-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline)

3-(1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline is a heterocyclic compound featuring a fused triazole-thiadiazole core linked to an aniline moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The compound exhibits potential as a bioactive scaffold due to the synergistic effects of its nitrogen- and sulfur-containing rings, which enhance binding affinity to biological targets. Its aniline group provides a versatile site for further functionalization, enabling the development of derivatives with tailored properties. The molecule's stability and reactivity profile make it suitable for applications in drug discovery, particularly in the design of antimicrobial, antiviral, or anticancer agents. Its well-defined synthesis route ensures consistent purity and scalability for research purposes.

3-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline structure

872495-89-1 structure

Product Name:3-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline

CAS No:872495-89-1

MF:C₉H₇N₅S

MW:217.250378847122

CID:1077228

PubChem ID:954003

Update Time:2025-07-02

3-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl-phenylamine
- CS-0313397
- 3-{[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}aniline
- AKOS000107981
- 3-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
- BB 0244925
- 872495-89-1
- 3-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl-p henylamine
- STK345724
- 3-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline
- MDL： MFCD05668065
- Inchi： 1S/C9H7N5S/c10-7-3-1-2-6(4-7)8-13-14-5-11-12-9(14)15-8/h1-5H,10H2
- InChI Key： ACRZMZLGYMTIHK-UHFFFAOYSA-N
- SMILES： S1C2=NN=CN2N=C1C1C=CC=C(C=1)N

Computed Properties

Exact Mass: 217.04221642g/mol
Monoisotopic Mass: 217.04221642g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 97.3Å²

3-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline Security Information

HazardClass：IRRITANT

3-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T796868-10mg	3-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1		10mg	$ 50.00	2022-06-02
TRC	T796868-50mg	3-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1		50mg	$ 185.00	2022-06-02
TRC	T796868-100mg	3-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1		100mg	$ 275.00	2022-06-02
Alichem	A059007471-1g	3-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1	97%	1g	$626.00	2023-08-31
Alichem	A059007471-5g	3-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1	97%	5g	$1869.24	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1384067-1g	3-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1	97%	1g	￥5696.00	2024-04-27
Ambeed	A938106-1g	3-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1	97%	1g	$606.0	2025-04-16
Crysdot LLC	CD11039341-5g	3-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline	872495-89-1	97%	5g	$874	2024-07-18